Cas no 1805046-46-1 (Ethyl 3-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate)

Ethyl 3-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a bromo substituent at the 3-position and both difluoromethyl and trifluoromethyl groups at the 5- and 4-positions, respectively, enhancing its reactivity as an intermediate. The ethyl ester moiety provides versatility for further functionalization. This compound is particularly valuable in cross-coupling reactions and nucleophilic substitutions due to its electron-withdrawing groups, which facilitate selective transformations. Its high purity and stability under standard conditions make it a reliable building block for the development of fluorinated bioactive molecules.
Ethyl 3-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate structure
1805046-46-1 structure
Product Name:Ethyl 3-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate
CAS No:1805046-46-1
MF:C10H7BrF5NO2
MW:348.064099550247
CID:4868002
Update Time:2025-09-28

Ethyl 3-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate
    • Inchi: 1S/C10H7BrF5NO2/c1-2-19-9(18)7-6(11)5(10(14,15)16)4(3-17-7)8(12)13/h3,8H,2H2,1H3
    • InChI Key: PTIBCCUCJFWVNV-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)OCC)=NC=C(C(F)F)C=1C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 326
  • XLogP3: 3.6
  • Topological Polar Surface Area: 39.2

Ethyl 3-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029051955-1g
Ethyl 3-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate
1805046-46-1 97%
1g
$1,475.10 2022-04-01

Ethyl 3-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate Related Literature

Additional information on Ethyl 3-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate

Research Briefing on Ethyl 3-bromo-5-(diffluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1805046-46-1)

Ethyl 3-bromo-5-(diffluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1805046-46-1) is a fluorinated pyridine derivative that has garnered significant attention in recent pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Its unique trifluoromethyl and difluoromethyl substituents contribute to enhanced metabolic stability and lipophilicity, making it a valuable scaffold in drug discovery.

Recent studies have focused on the synthetic applications of this compound, particularly in the development of novel kinase inhibitors and antimicrobial agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of potent BRAF kinase inhibitors, showing promising activity against melanoma cell lines. The electron-withdrawing properties of the fluorinated groups were found to significantly enhance binding affinity to the target enzyme.

In agrochemical research, this pyridine derivative has shown potential as a precursor for novel fungicides. A patent filed in 2024 by a major agrochemical company describes its transformation into compounds with remarkable activity against phytopathogenic fungi, particularly in the control of wheat rust and rice blast diseases. The presence of multiple fluorine atoms appears to contribute to both the potency and environmental persistence of these derivatives.

The compound's reactivity has been extensively studied, with particular attention to the bromine substituent at the 3-position, which serves as an excellent handle for further functionalization through cross-coupling reactions. Recent advances in continuous flow chemistry have enabled more efficient large-scale production of this intermediate, addressing previous challenges in its synthesis and purification.

From a safety perspective, toxicological studies indicate that proper handling procedures are essential due to the compound's potential irritant properties. However, its environmental fate appears favorable, with studies showing relatively rapid degradation under aqueous conditions compared to other polyfluorinated compounds.

Future research directions include exploring its application in PET radiopharmaceuticals, where the fluorine atoms could potentially be replaced with [18F] for imaging purposes, and further investigation of its metabolites in biological systems to better understand its pharmacokinetic profile when incorporated into drug candidates.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd